Neonuezhenide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Neonuezhenide is a compound that exhibits strong antioxidant effects against hemolysis of red blood cells induced by free radicals . It is a secondary metabolite of the plant species Asparagus cochinchinensis and is extracted from the roots and rhizomes of this plant .
Molecular Structure Analysis
Neonuezhenide has a molecular weight of 702.65 and its molecular formula is C31H42O18 . The SMILES representation of its structure isC/C=C1C@@H=O)=CO[C@H]\1O[C@@H]2OC@@HO)O)CO)CC(OC[C@H]3OC@HO)O)OCCC4=CC(O)=C(C=C4)O)=O
. Physical And Chemical Properties Analysis
Neonuezhenide is a white to off-white solid . It has good water solubility . The compound has a molecular weight of 702.65 and its molecular formula is C31H42O18 .Scientific Research Applications
- "Dynamic Changes of Neonuezhenide, Oleoside-11-methyl Ester and Nuezhenidic Acid in Wine Steaming Process of Ligustri Lucidi Fructus" by Li Zhuan-me (2014). This study analyzed the dynamic changes of three kinds of secoiridoid glycosides (including Neonuezhenide) in the wine steaming process of Ligustri Lucidi Fructus. It was found that after steaming with wine, the contents of Neonuezhenide and Oleoside-11-methyl ester in Ligustri Lucidi Fructus decreased significantly, while the content of Nuezhenidic acid increased. This study could provide an experimental basis to explain the processing mechanism and standardized management of Ligustri Lucidi Fructus (Li Zhuan-me, 2014).
Future Directions
properties
IUPAC Name |
methyl (4S,5E,6S)-4-[2-[[(2R,3S,4S,5R,6R)-6-[2-(3,4-dihydroxyphenyl)ethoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-2-oxoethyl]-5-ethylidene-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H42O18/c1-3-14-15(16(28(42)43-2)11-46-29(14)49-31-27(41)24(38)22(36)19(10-32)47-31)9-21(35)45-12-20-23(37)25(39)26(40)30(48-20)44-7-6-13-4-5-17(33)18(34)8-13/h3-5,8,11,15,19-20,22-27,29-34,36-41H,6-7,9-10,12H2,1-2H3/b14-3+/t15-,19+,20+,22+,23+,24-,25-,26+,27+,29-,30+,31-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQOYABZSYGZAAQ-OEUACMKRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)OCC3C(C(C(C(O3)OCCC4=CC(=C(C=C4)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/1\[C@@H](C(=CO[C@H]1O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)C(=O)OC)CC(=O)OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OCCC4=CC(=C(C=C4)O)O)O)O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H42O18 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
702.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.